Cas no 69986-36-3 (Benzeneacetic acid, a,3-dihydroxy-4-methoxy-a-phenyl-)

• Product Name: Benzeneacetic acid, a,3-dihydroxy-4-methoxy-a-phenyl-
• CAS No: 69986-36-3
• MF: C₁₅H₁₄O₅
• MW: 274.268664836884
• CID: 509827
• PubChem ID: 191926
• Update Time: 2025-04-19

Benzeneacetic acid, a,3-dihydroxy-4-methoxy-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a,3-dihydroxy-4-methoxy-a-phenyl-
• Benzeneacetic acid, alpha,3-dihydroxy-4-methoxy-alpha-phenyl-
• 4-Methoxy-3-hydroxyphenylmandelic acid
• 69986-36-3
• Hydroxy(3-hydroxy-4-methoxyphenyl)phenylacetic acid
• 2-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-2-phenylacetic acid
• DTXSID80990233
• 3-hydroxy-4-methoxyphenylmandelic acid

• Inchi： 1S/C15H14O5/c1-20-13-8-7-11(9-12(13)16)15(19,14(17)18)10-5-3-2-4-6-10/h2-9,16,19H,1H3,(H,17,18)
• InChI Key： OXVNFKQGKBOBKN-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C1C=CC=CC=1)C1C=CC(=C(C=1)O)OC

Computed Properties

• Exact Mass: 274.08412
• Monoisotopic Mass: 274.084124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87
• XLogP3: 1.9

Experimental Properties

• Density: 1.366
• Boiling Point: 500.7°Cat760mmHg
• Flash Point: 190.6°C
• Refractive Index: 1.63
• PSA: 86.99